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Introduction
Furtrethonium iodide (CAS 541-64-0) is a quaternary ammonium compound and a

cholinergic agonist.[1][2][3][4] While comprehensive patch-clamp data on Furtrethonium
iodide in vertebrate neuronal systems is limited, existing pharmacological studies indicate its

activity at cholinergic receptors. Notably, a closely related compound, 5-

methylfurfuryltrimethylammonium iodide (5-methylfurmethide), has been characterized as a

potent muscarinic agonist.[5] This document provides detailed protocols for the investigation of

Furtrethonium iodide's effects on both muscarinic and nicotinic acetylcholine receptors

(mAChRs and nAChRs) using the whole-cell patch-clamp technique. The provided

methodologies are based on established protocols for other cholinergic ligands and can be

adapted for the specific experimental needs.

Quantitative Data Summary
Due to the limited availability of direct patch-clamp studies on Furtrethonium iodide, this table

includes data for the closely related muscarinic agonist 5-methylfurmethide (5-MFT) to provide
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a reference for expected potency. Researchers should determine these values empirically for

Furtrethonium iodide.

Compound
Receptor
Target

Preparation Parameter Value Reference

5-

Methylfurmet

hide (5-MFT)

Muscarinic

Receptors

Guinea-pig

ileal

longitudinal

muscle

Apparent

ED50

2.75 ± 0.22 x

10⁻⁸ M
[5]

5-

Methylfurmet

hide (5-MFT)

Muscarinic

Receptors

Guinea-pig

ileal

longitudinal

muscle

Dissociation

Constant

(KA)

7.22 ± 0.15 x

10⁻⁷ M
[5]

5-

Methylfurmet

hide (5-MFT)

Muscarinic

Receptors

Guinea-pig

ileal

longitudinal

muscle

Relative

Intrinsic

Efficacy (vs.

ACh)

1.54 [5]

Signaling Pathways and Experimental Workflow
The following diagrams illustrate the general signaling pathway for muscarinic receptor

activation and a typical experimental workflow for patch-clamp analysis of Furtrethonium
iodide.
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Caption: Muscarinic (Gq/11-coupled) signaling pathway activated by Furtrethonium iodide.
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Caption: Experimental workflow for patch-clamp analysis of Furtrethonium iodide.

Experimental Protocols
Protocol 1: Characterization of Muscarinic Agonist
Activity of Furtrethonium Iodide in a Heterologous
Expression System
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Objective: To determine the potency and efficacy of Furtrethonium iodide at a specific

muscarinic acetylcholine receptor subtype (e.g., M1 or M3) expressed in a mammalian cell line

(e.g., HEK293 or CHO cells).

Materials:

Cell Line: HEK293 or CHO cells stably or transiently expressing the human M1 or M3

muscarinic receptor.

External Solution (aCSF): 126 mM NaCl, 3 mM KCl, 2 mM MgSO₄, 2 mM CaCl₂, 1.25 mM

NaH₂PO₄, 26.4 mM NaHCO₃, and 10 mM glucose. Bubble with 95% O₂ / 5% CO₂.

Internal Solution: 115 mM K-Gluconate, 4 mM NaCl, 0.3 mM GTP-NaCl, 2 mM ATP-Mg, 40

mM HEPES. Adjust pH to 7.2 with KOH and osmolarity to ~290 mOsm.

Furtrethonium Iodide Stock Solution: 10 mM in deionized water.

Patch Pipettes: Borosilicate glass, 3-5 MΩ resistance when filled with internal solution.

Patch-Clamp Setup: Amplifier, micromanipulator, perfusion system, and data acquisition

software.

Procedure:

Cell Preparation: Plate the cells expressing the muscarinic receptor subtype of interest onto

glass coverslips 24-48 hours before the experiment.

Setup Configuration: Transfer a coverslip to the recording chamber on the microscope stage

and perfuse with external solution at a rate of 1-2 mL/min.

Pipette Positioning: Lower the patch pipette filled with internal solution towards a target cell

and apply slight positive pressure.

Gigaohm Seal Formation: Once the pipette touches the cell membrane, release the positive

pressure and apply gentle suction to form a gigaohm seal (>1 GΩ).

Whole-Cell Configuration: Apply a brief pulse of stronger suction to rupture the cell

membrane and achieve the whole-cell configuration.
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Baseline Recording: Clamp the cell at a holding potential of -60 mV. Record a stable

baseline current for at least 1-2 minutes.

Drug Application: Apply increasing concentrations of Furtrethonium iodide (e.g., 10 nM to

100 µM) via the perfusion system. Each concentration should be applied until the response

reaches a steady state.

Washout: After each application, wash the chamber with the external solution until the

current returns to baseline to check for reversibility.

Data Analysis:

Measure the peak inward current at each concentration of Furtrethonium iodide.

Construct a dose-response curve by plotting the normalized current against the logarithm

of the agonist concentration.

Fit the curve with a Hill equation to determine the EC₅₀ and Hill coefficient.

To investigate the voltage-dependence of the current, apply voltage steps (e.g., from -100

mV to +40 mV in 20 mV increments) during the peak of the Furtrethonium iodide
response and plot the resulting current-voltage (I-V) relationship.

Protocol 2: Screening for Nicotinic Agonist or
Antagonist Activity of Furtrethonium Iodide
Objective: To determine if Furtrethonium iodide acts as an agonist or antagonist at a specific

neuronal nicotinic acetylcholine receptor subtype (e.g., α4β2 or α7) expressed in a suitable cell

line.

Materials:

Cell Line: HEK293 cells or Xenopus oocytes expressing the nAChR subtype of interest.

External and Internal Solutions: As described in Protocol 1.

Furtrethonium Iodide Stock Solution: 10 mM in deionized water.
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Nicotinic Agonist: Acetylcholine (ACh) or Nicotine at a concentration that elicits a submaximal

response (e.g., EC₂₀).

Patch Pipettes and Setup: As described in Protocol 1.

Procedure:

Part A: Agonist Activity Screening

Follow steps 1-6 from Protocol 1 to achieve a stable whole-cell recording from a cell

expressing the nAChR subtype.

Apply a high concentration of Furtrethonium iodide (e.g., 100 µM) to the cell.

Observe for any inward current. A significant inward current indicates agonist activity.

Part B: Antagonist Activity Screening

Establish a stable whole-cell recording.

Apply a known nicotinic agonist (e.g., ACh) at its EC₂₀ concentration to elicit a control inward

current.

Wash out the agonist.

Pre-incubate the cell with Furtrethonium iodide (e.g., 10 µM) for 1-2 minutes.

Co-apply the nicotinic agonist (at EC₂₀) and Furtrethonium iodide.

Measure the peak inward current and compare it to the control response. A reduction in the

current indicates antagonist activity.

To determine the IC₅₀, repeat steps 2-6 with increasing concentrations of Furtrethonium
iodide.

Construct a dose-response curve for the inhibition and fit it to determine the IC₅₀.

Conclusion
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The provided protocols offer a framework for the detailed electrophysiological characterization

of Furtrethonium iodide using the patch-clamp technique. Based on existing literature for

related compounds, it is anticipated that Furtrethonium iodide will primarily exhibit muscarinic

agonist properties. However, comprehensive screening at nAChRs is recommended to fully

elucidate its pharmacological profile. The quantitative data and methodologies presented here

will aid researchers in designing and executing experiments to unravel the specific interactions

of Furtrethonium iodide with cholinergic receptors, contributing to a better understanding of

its potential therapeutic applications.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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